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Compound of Interest

Compound Name: 2-Chloro-5-P-tolyloxazole

Cat. No.: B15402244 Get Quote

Technical Note: Status of 2-Chloro-5-P-
tolyloxazole
To the Attention of Researchers, Scientists, and Drug Development Professionals:

Following a comprehensive search for "2-Chloro-5-p-tolyloxazole," we have been unable to

identify a specific CAS (Chemical Abstracts Service) number or definitive molecular weight for

this compound. Publicly available chemical databases and scientific literature do not appear to

contain entries for this exact chemical structure.

This suggests that "2-Chloro-5-p-tolyloxazole" may be a novel compound, one that has not

been synthesized, or is not commonly available through commercial suppliers.

While information on the target compound is unavailable, data for structurally related molecules

were retrieved. These include:

2-Chloro-5-phenyloxazole: This compound, which has a phenyl group instead of a p-tolyl

group at the 5-position, has a registered CAS number of 62124-43-0 and a molecular weight

of 179.61 g/mol .

5-(p-Tolyl)oxazole: This related structure, lacking the chloro group at the 2-position, is

registered under CAS number 143659-19-2.
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2-Chloro-5-(p-tolyl)thiazole derivatives: A number of thiazole-based analogues containing the

"2-Chloro-5-(p-tolyl)" moiety were identified, though none were the requested oxazole.

Conclusion:

Without a confirmed CAS number and established physicochemical properties for "2-Chloro-5-
p-tolyloxazole," it is not possible to provide an in-depth technical guide that includes

experimental protocols, signaling pathways, or other detailed data as requested. The

foundational information required for such a document is not present in the available scientific

and chemical literature.

We advise researchers interested in this specific structure to first consult resources on novel

chemical synthesis to produce and characterize the compound. Following its synthesis and

confirmation of its structure and properties, further research into its biological activity and other

characteristics could be pursued.

To cite this document: BenchChem. [2-Chloro-5-P-tolyloxazole CAS number and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15402244#2-chloro-5-p-tolyloxazole-cas-number-
and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15402244?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

